Anabol
CAS No.: 22957-48-8
Cat. No.: VC16782552
Molecular Formula: C21H32N2O
Molecular Weight: 328.5 g/mol
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Specification
| CAS No. | 22957-48-8 |
|---|---|
| Molecular Formula | C21H32N2O |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | 2,17,18-trimethyl-6,7-diazapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5-dien-17-ol |
| Standard InChI | InChI=1S/C21H32N2O/c1-19-11-13-12-22-23-18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,24H,4-11H2,1-3H3,(H,22,23) |
| Standard InChI Key | LKAJKIOFIWVMDJ-UHFFFAOYSA-N |
| Canonical SMILES | CC12CCC3C(C1CCC2(C)O)CCC4C3(CC5=C(C4)NN=C5)C |
Introduction
Understanding Anabolic Steroids
Anabolic steroids, or anabolic-androgenic steroids (AAS), are synthetic derivatives of testosterone. They are used medically to treat conditions such as hypogonadism and muscle wasting diseases, but are also abused by athletes to enhance performance and physique .
Mechanism of Action
AAS work by binding to androgen receptors in cells, which leads to increased protein synthesis and muscle growth. They also reduce muscle breakdown by inhibiting the action of glucocorticoids .
Common Anabolic Steroids
Some common anabolic steroids include:
| Compound | Class | 5α-R | AROM | 3-HSD | AAR | Estr | Prog | Oral | Hepat |
|---|---|---|---|---|---|---|---|---|---|
| Androstanolone (DHT) | DHT | – | – | + | * | – | – | – | – |
| Boldenone | T | – | ± | – | ** | ± | – | – | – |
| Drostanolone | DHT | – | – | – | *** | – | – | – | – |
| Ethylestrenol | 19-NT; 17α-A | + (↓) | ± | – | *** | + | + | + | + |
| Fluoxymesterone | T; 17α-A | + (↑) | – | – | * | – | – | + | + |
| Mestanolone | DHT; 17α-A | – | – | + | * | – | – | + | + |
| Metandienone (Dianabol) | T; 17α-A | – | ± | – | ** | + | – | + | + |
| Metenolone | DHT | – | – | – | ** | – | – | ± | – |
| Nandrolone | 19-NT | + (↓) | ± | – | *** | ± | + | – | – |
| Oxandrolone | DHT; 17α-A | – | – | – | *** | – | – | + | ± |
| Stanozolol (Winstrol) | DHT; 17α-A | – | – | – | *** | – | – | + | + |
Note: The table includes various anabolic steroids but does not specifically mention "Anabol" as it is not a widely recognized term for a specific compound.
Research Findings
Research on anabolic steroids highlights their potential for misuse and the associated health risks. Studies have shown that AAS use can lead to serious health issues, including cardiovascular problems and liver damage .
Health Risks
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